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Compound of Interest

Compound Name: N-Ethylpentan-2-amine

Cat. No.: B1353153

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
Ethylpentan-2-amine (CAS No. 39190-84-6) is publicly available. This document has been
compiled from publicly available data for N-Ethylpentan-2-amine and closely related aliphatic
amines. The hazard classifications and safety recommendations presented herein are
extrapolated and should be used for guidance purposes only. A thorough risk assessment
should be conducted before handling this substance.

Chemical Identity and Physicochemical Properties

N-Ethylpentan-2-amine is a secondary aliphatic amine. Its chemical structure consists of a
pentyl group attached to a nitrogen atom, which is also bonded to an ethyl group and a
hydrogen atom.
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Property Value Source
IUPAC Name N-ethylpentan-2-amine [1112]
CAS Number 39190-84-6 [1][21[3]
Molecular Formula C7H17N [1112][3]
Molecular Weight 115.22 g/mol [11121[3]
Boiling Point 123.9 °C at 760 mmHg [4]
Density 0.751 g/cm?3 [4]
Computed XLogP3 1.8 [2]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 4 [2]
Topological Polar Surface Area 12 A2 [1]

Hazard Identification and Classification

Based on the general hazards of similar aliphatic amines, N-Ethylpentan-2-amine is
anticipated to be a hazardous substance. The following GHS classifications are likely, though
not officially assigned.
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Hazard Class

Hazard Category

GHS Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye
damage

Acute Toxicity, Inhalation

Category 4

H332: Harmful if inhaled

Signal Word: Danger

Hazard Pictograms:

e Flame (GHS02)

e Corrosion (GHSO05)

o Exclamation Mark (GHSO07)

First-Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

Property

Recommendation

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Flammable liquid and vapor. Vapors may form
explosive mixtures with air. In a fire, irritating
and toxic gases such as nitrogen oxides and

carbon monoxide may be produced.

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective clothing.

Handling and Storage
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Aspect Recommendation

Use only in a well-ventilated area. Wear
appropriate personal protective equipment (see
Section 6). Avoid contact with skin, eyes, and
Handling clothing. Avoid breathing vapor or mist. Keep
away from heat, sparks, and open flame.
Ground and bond containers when transferring

material.

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible
Storage o

substances such as oxidizing agents and strong

acids.

Exposure Controls and Personal Protection

Control Recommendation

Use process enclosures, local exhaust
] ) ventilation, or other engineering controls to keep
Engineering Controls _
airborne levels below recommended exposure

limits.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Wear chemically resistant gloves (e.g., nitrile
Skin Protection rubber), and protective clothing to prevent skin

contact.

If the exposure limit is exceeded, a full-
Respiratory Protection facepiece respirator with an organic vapor

cartridge may be worn.

Toxicological Information

No specific toxicological data for N-Ethylpentan-2-amine is available. The information below is
based on the general properties of aliphatic amines.[5][6]
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Endpoint

Anticipated Effect

Acute Toxicity

Harmful if swallowed, in contact with skin, or if

inhaled.

Skin Corrosion/Irritation

Causes severe skin burns.

Serious Eye Damage/Irritation

Causes serious eye damage.

Respiratory or Skin Sensitization

May cause an allergic skin reaction.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

STOT-Single Exposure

May cause respiratory irritation.

STOT-Repeated Exposure

No data available.

Aspiration Hazard

No data available.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of N-Ethylpentan-2-amine are not

readily available in public safety documents. Researchers should consult specialized chemical

synthesis literature and adapt standard protocols for handling aliphatic amines with appropriate

safety precautions.

Visualizations

The following diagrams illustrate key safety and response workflows when handling N-

Ethylpentan-2-amine.
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Caption: Hazard Identification and Emergency Response Flowchart.

Handling N-Ethylpentan-2-amine

Required Pergonal Protective| Equipment

Chemical Goggles

& Face Shield Chemical Resistant Gloves Protective Clothing Respirator (if needed)

Click to download full resolution via product page

Caption: Personal Protective Equipment for Handling N-Ethylpentan-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethylpentan-2-amine: A Comprehensive Material
Safety Data Sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353153#n-ethylpentan-2-amine-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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